N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-2-nitrobenzamide

• IUPAC Name: N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-2-nitrobenzamide
• InChI: InChI=1S/C15H11N3O5S2/c1-25(22,23)9-6-7-11-13(8-9)24-15(16-11)17-14(19)10-4-2-3-5-12(10)18(20)21/h2-8H,1H3,(H,16,17,19)
• InChI Key: DWOWUBGTXLNIRC-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C15H11N3O5S2
• Molecular Weight: 377.4 g/mol

Description

N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-2-nitrobenzamide, also known as MBM 1161, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the benzothiazole family of compounds and has been shown to have a variety of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Structural Studies

• N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-2-nitrobenzamide has been involved in various synthesis and structural studies. For instance, it has been synthesized and characterized in the context of exploring intramolecular hypervalent CO⋯S interactions in benzothiazole derivatives (Navarrete-Vázquez et al., 2012).

Antimicrobial and Anticancer Activity

• Research has shown that derivatives of methylsulfonyl benzothiazoles, a class to which N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-2-nitrobenzamide belongs, have promising antimicrobial and anticancer activities. Studies have highlighted the significant antimicrobial activity of these compounds against bacterial and fungal species, as well as their potential in reducing cancer cell growth (Lad et al., 2017).

Electrophysiological Activity

• Certain derivatives, including those related to N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-2-nitrobenzamide, have been synthesized and evaluated for their cardiac electrophysiological activity. These compounds have shown potential as class III agents in cardiac applications (Morgan et al., 1990).

Applications in Organic Chemistry

• The compound and its derivatives have been involved in various organic chemistry reactions, such as the synthesis of bicyclic 1,2,3,4-tetrahydro-1,4-benzodiazepin-5-ones, which are important in medicinal chemistry (Hemming & Loukou, 2004).

Solvent-Free Synthesis

• In a recent study, N-(4-sulfamoyl-1,3-thiazol-2-yl)-4-nitrobenzamides, a category that includes N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-2-nitrobenzamide, were synthesized under solvent-free conditions. This approach highlights the growing interest in environmentally friendly synthesis methods in chemistry (Rafiee Pour et al., 2019).

Chemical Analysis and Quality Control

• Development of quality control methods and chemical analysis techniques for compounds like N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-2-nitrobenzamide is also an area of active research. This is crucial for ensuring the purity and efficacy of such compounds in various applications (Sych et al., 2018).